Cas no 1805249-81-3 (4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid
• CAS No: 1805249-81-3
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4864985
• Update Time: 2025-06-10

4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-2-1-3(7(13)14)11-4(6(9)10)5(2)12(15)16/h1,6H,(H,13,14)
• InChI Key： ROESQEHCIIJFNT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

Introduction to 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1805249-81-3)

4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1805249-81-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a nitro group, all of which contribute to its potential biological activities and applications.

The molecular formula of 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid is C₁₀H₅BrF₂N₂O₄, and its molecular weight is approximately 307.05 g/mol. The presence of the bromo and difluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, making this compound a valuable precursor in the synthesis of more complex molecules.

In recent years, 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are critical targets in cancer therapy. The selective inhibition of these kinases can lead to the suppression of tumor growth and metastasis, making 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid a promising candidate for further development.

Beyond its potential as an enzyme inhibitor, 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid has also been explored for its antimicrobial properties. Studies have demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens. The unique combination of bromo, difluoromethyl, and nitro groups may contribute to its broad-spectrum antimicrobial activity by disrupting essential cellular processes in microorganisms. This makes it a valuable tool in the ongoing battle against antibiotic-resistant strains.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the bromo, difluoromethyl, and nitro groups through sequential reactions. For example, the bromination step can be achieved using N-bromosuccinimide (NBS) or bromine in an appropriate solvent. The difluoromethylation can be performed using difluoroacetic acid or other fluorinating agents, while the nitration step typically involves the use of concentrated nitric acid or mixed acids.

The physical properties of 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid, such as its melting point and solubility, are crucial for its handling and application in various experimental settings. This compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and other applications where high concentrations are required.

In terms of safety and handling, it is important to note that while 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid are promising. Ongoing research aims to optimize its structure for improved potency and selectivity against specific targets. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale studies and potential clinical applications.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1805249-81-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as an enzyme inhibitor and antimicrobial agent. As research continues to advance, this compound may play a crucial role in the development of new therapeutic strategies for various diseases.